2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H15N5O2S2/c1-22-11-5-2-4-10(8-11)17-13(21)9-24-15-19-18-14(20(15)16)12-6-3-7-23-12/h2-8H,9,16H2,1H3,(H,17,21)
• InChI Key: BGJKQDDGSUSARJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CS3
• Molecular Formula: C15H15N5O2S2
• Molecular Weight: 361.4 g/mol

Description

The compound contains a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. They are effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Scientific Research Applications

a. Anti-Inflammatory Activity: Thiophene-based compounds have demonstrated anti-inflammatory properties. Researchers explore their potential as anti-inflammatory agents to combat various inflammatory conditions.

b. Anti-Cancer Properties: Thiophene-containing molecules exhibit anti-cancer activity. Investigating the specific mechanisms and targeting pathways can lead to the development of novel anti-cancer drugs.

c. Anti-Fungal Agents: Thiophenes have been investigated for their antifungal properties. They may serve as effective agents against fungal infections.

d. Kinase Inhibition: Certain thiophene derivatives act as kinase inhibitors. These compounds can modulate cellular signaling pathways and potentially treat diseases related to abnormal kinase activity.

e. Estrogen Receptor Modulation: Thiophenes may interact with estrogen receptors, making them relevant in hormone-related disorders and cancer therapy.

f. Anti-Anxiety and Anti-Psychotic Effects: Exploring the anxiolytic and antipsychotic potential of thiophene-based compounds is an active area of research.

Conclusion

The synthesis and characterization of novel thiophene moieties continue to be an exciting topic for medicinal chemists. . Keep in mind that this is a rapidly evolving field, and ongoing research may uncover additional applications for this intriguing compound.

Future Directions

The future research directions would likely involve further studying this compound’s properties and potential applications, particularly in medicinal chemistry given the known properties of thiophene derivatives.